Cas no 31872-58-9 (4-Pyridinol,3,5-dinitro-, 1-oxide)

4-Pyridinol,3,5-dinitro-, 1-oxide structure
31872-58-9 structure
Product Name:4-Pyridinol,3,5-dinitro-, 1-oxide
CAS No:31872-58-9
MF:C5H3N3O6
MW:201.093820810318
CID:310730
PubChem ID:270903
Update Time:2025-04-19

4-Pyridinol,3,5-dinitro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridinol,3,5-dinitro-, 1-oxide
    • NSC114062
    • CHEMBL1733282
    • 1-hydroxy-3,5-dinitropyridin-4-one
    • SMR001573950
    • 4-hydroxyl-3,5-dinitropyridine-N-oxide
    • AKOS015966492
    • 3,5-DINITRO-4-HYDROXYPYRIDINE N-OXIDE
    • MLS002706547
    • 31872-58-9
    • NSC-114062
    • 1-hydroxy-3,5-dinitropyridin-4(1h)-one
    • Inchi: 1S/C5H3N3O6/c9-5-3(7(11)12)1-6(10)2-4(5)8(13)14/h1-2,10H
    • InChI Key: YCLPBCRIRBKPHZ-UHFFFAOYSA-N
    • SMILES: ON1C=C(C(C(=C1)[N+](=O)[O-])=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 201.00219
  • Monoisotopic Mass: 201.00218482g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 132Ų

Experimental Properties

  • PSA: 126.82
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.